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Compound of Interest

Compound Name: ARV-393

Cat. No.: B12365025 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for all personnel handling the BCL6 PROTAC degrader, ARV-393. Adherence to these

protocols is mandatory to ensure a safe laboratory environment and prevent exposure to this

potent compound.

ARV-393 is an investigational, orally bioavailable PROteolysis Targeting Chimera (PROTAC)

designed to degrade the B-cell lymphoma 6 (BCL6) protein. As a compound with high potency

and potential biological activity, meticulous handling and disposal procedures are paramount.

This guide outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and emergency plans to minimize risk.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to prevent dermal, ocular, and respiratory

exposure to ARV-393. The following table summarizes the mandatory PPE for various

laboratory operations involving this compound.
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Operation Eye Protection
Hand
Protection

Protective
Clothing

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side-shields

or goggles

Chemical-

resistant,

impervious

gloves (e.g.,

Nitrile)

Laboratory coat

Use in a certified

chemical fume

hood or

ventilated

enclosure. If not

possible, a

NIOSH-approved

respirator with an

appropriate

particulate filter

is required.

Solution

Preparation and

Handling

Chemical safety

goggles

Chemical-

resistant,

impervious

gloves (e.g.,

Nitrile)

Laboratory coat

All work should

be performed in

a certified

chemical fume

hood.

Cell Culture and

In Vitro Assays

Safety glasses

with side-shields

Chemical-

resistant,

impervious

gloves (e.g.,

Nitrile)

Laboratory coat

Work should be

conducted in a

biological safety

cabinet (BSC).

Spill Cleanup

Chemical safety

goggles and face

shield

Double-gloving

with chemical-

resistant,

impervious

gloves

Laboratory coat,

disposable

coveralls if

necessary

A NIOSH-

approved

respirator with an

appropriate

particulate and

organic vapor

cartridge is

required.
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Operational and Disposal Plans: A Step-by-Step
Guide
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it. Move it to a designated containment area and

contact your institution's Environmental Health and Safety (EHS) office.

If the package is intact, transfer it to the designated laboratory space for unpacking.

Wear appropriate PPE (safety glasses, lab coat, and gloves) before opening the outer

package.

Carefully remove the inner container, inspect it for any breaches, and verify that the label

matches the order information.

Stock Solution Preparation:

All weighing and solution preparation activities must be conducted within a certified chemical

fume hood to minimize inhalation exposure.

Before weighing, ensure the analytical balance is clean and placed on a stable surface.

Use appropriate weighing paper or a tared container to handle the solid ARV-393. Avoid

creating dust.

Slowly add the desired solvent (e.g., DMSO) to the solid to prevent splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Clearly label the stock solution container with the compound name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

Storage:
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Solid Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials. Recommended storage temperature is typically -20°C for

long-term stability.

Stock Solutions: Store in tightly sealed vials at -20°C or -80°C, depending on the solvent and

desired storage duration. Protect from light.

Waste Disposal:

All materials contaminated with ARV-393, including unused compound, solutions, pipette

tips, gloves, and weighing paper, must be treated as hazardous chemical waste.

Collect all solid and liquid waste in separate, clearly labeled, and leak-proof hazardous waste

containers.

Do not mix ARV-393 waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your EHS office for specific instructions on waste pickup and disposal.

Emergency Procedures: Spill Response
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Hazard
(Minor vs. Major)

Minor Spill
(Inside Fume Hood)

Minor

Major Spill
(Outside Containment)

Major

Don Appropriate PPE
(Goggles, Face Shield, Double Gloves, Respirator)

Contact Institutional EHS/Emergency Response

Contain the Spill
(Use absorbent pads around the spill)

Absorb the Spill
(Cover with inert absorbent material)

Collect Contaminated Material
(Use non-sparking tools)

Decontaminate the Area
(Follow institutional guidelines)

Package and Label Waste
(As Hazardous Chemical Waste)

Report the Incident
(To Lab Supervisor and EHS)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of ARV-393.
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling ARV-393]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365025#personal-protective-equipment-for-
handling-arv-393]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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